Cas no 26509-45-5 (1,2-Propanediol,3-(3,4-dimethoxyphenyl)-)
26509-45-5 structure
Product Name:1,2-Propanediol,3-(3,4-dimethoxyphenyl)-
CAS No:26509-45-5
MF:C11H16O4
MW:212.242343902588
CID:256566
PubChem ID:117804
Update Time:2025-04-19
1,2-Propanediol,3-(3,4-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol,3-(3,4-dimethoxyphenyl)-
- 3-(3,4-dimethoxyphenyl)propane-1,2-diol
- Methyleugenolglycol
- 2',3'-dihydroxymethyleugenol
- [ "" ]
- SCHEMBL9561046
- 2,3-Propanediol, 1-(3,4-dimethoxyphenyl)-
- BDBM50370887
- 3-(3,4-dimethoxyphenyl)-propane-1,2-diol
- BBA50945
- 3-(3,4-Dimethoxyphenyl)-1,2-propanediol; 3-(3,4-Dimethoxyphenyl)propane-1,2-diol
- CHEMBL376901
- Oprea1_146476
- HY-N3263
- DTXSID70949371
- NZKYZDCTLPYISK-UHFFFAOYSA-N
- AKOS025288302
- 3-(3, 4-dimethoxyphenyl)propane-1, 2-diol
- AI-942/13331556
- FS-8757
- 26509-45-5
- CS-0023741
- DA-60184
- 3-(3,4-dimethoxyphenyl)-1,2-propanediol
-
- Inchi: 1S/C11H16O4/c1-14-10-4-3-8(5-9(13)7-12)6-11(10)15-2/h3-4,6,9,12-13H,5,7H2,1-2H3
- InChI Key: NZKYZDCTLPYISK-UHFFFAOYSA-N
- SMILES: OC(CO)CC1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 212.10500
- Monoisotopic Mass: 212.104859
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 58.9
Experimental Properties
- Color/Form: Powder
- Density: 1.165±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 67.5-69 ºC
- Boiling Point: 272.08°C (rough estimate)
- Flash Point: 184.5±26.5 °C
- Refractive Index: 1.4389 (estimate)
- Solubility: Slightly soluble (18 g/l) (25 º C),
- PSA: 58.92000
- LogP: 0.59950
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1,2-Propanediol,3-(3,4-dimethoxyphenyl)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1,2-Propanediol,3-(3,4-dimethoxyphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4558-1 mg |
Methyleugenolglycol |
26509-45-5 | 1mg |
¥2035.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M66380-5 mg |
1,2-Propanediol,3-(3,4-dimethoxyphenyl)- |
26509-45-5 | 5mg |
¥4000.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4558-5mg |
Methyleugenolglycol |
26509-45-5 | 5mg |
¥ 2760 | 2024-07-19 | ||
| TargetMol Chemicals | TN4558-5 mg |
Methyleugenolglycol |
26509-45-5 | 98% | 5mg |
¥ 2,760 | 2023-07-10 | |
| TargetMol Chemicals | TN4558-1 mL * 10 mM (in DMSO) |
Methyleugenolglycol |
26509-45-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-15 | |
| A2B Chem LLC | AF36338-5mg |
Methyleugenolglycol |
26509-45-5 | 5mg |
$494.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN4558-1 ml * 10 mm |
Methyleugenolglycol |
26509-45-5 | 1 ml * 10 mm |
¥ 2860 | 2024-07-19 |
1,2-Propanediol,3-(3,4-dimethoxyphenyl)- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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